Cas no 876063-40-0 (ETHYL (4-CYCLOPROPYLSULFONYLPHENYL)OXOACETATE)

• Product Name: ETHYL (4-CYCLOPROPYLSULFONYLPHENYL)OXOACETATE
• CAS No: 876063-40-0
• MF: C₁₃H₁₄O₅S
• MW: 282.312263011932
• CID: 992701
• PubChem ID: 27282213
• Update Time: 2025-04-20

ETHYL (4-CYCLOPROPYLSULFONYLPHENYL)OXOACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL (4-CYCLOPROPYLSULFONYLPHENYL)OXOACETATE
• ethyl 2-(4-cyclopropylsulfonylphenyl)-2-oxoacetate
• (4-cyclopropanesulfonyl-phenyl) oxo acetic acid ethyl ester
• ethyl 2-(4-(cyclopropylsulfonyl)phenyl)-2-oxoacetate
• SCHEMBL184966
• FT-0746182
• C13H14O5S
• DTXSID50650716
• (4-Cyclopropanesulfonyl-phenyl)-oxo-acetic acid ethyl ester
• A862506
• MFCD09991691
• Ethyl [4-(cyclopropanesulfonyl)phenyl](oxo)acetate
• ethyl [4-(cyclopropylsulfonyl)phenyl](oxo)acetate
• 876063-40-0
• SIDMNZQKIXFCKM-UHFFFAOYSA-N
• ETHYL(4-CYCLOPROPYLSULFONYLPHENYL)OXOACETATE
• ETHYL 2-[4-(CYCLOPROPANESULFONYL)PHENYL]-2-OXOACETATE
• Ethyl 2-[4-(cyclopropylsulfonyl)phenyl]-2-oxoacetate
• DA-01767

• MDL： MFCD09991691
• Inchi： 1S/C13H14O5S/c1-2-18-13(15)12(14)9-3-5-10(6-4-9)19(16,17)11-7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： SIDMNZQKIXFCKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C(=O)OCC)=O)=CC=1)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 282.05600
• Monoisotopic Mass: 282.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.353
• PSA: 85.89000
• LogP: 2.44930